Cas no 138460-25-0 (Glycine,N-[[(4-cyanophenyl)amino][(diphenylmethyl)amino]methylene]-)

Glycine,N-[[(4-cyanophenyl)amino][(diphenylmethyl)amino]methylene]- structure
138460-25-0 structure
Product Name:Glycine,N-[[(4-cyanophenyl)amino][(diphenylmethyl)amino]methylene]-
CAS No:138460-25-0
MF:C23H20N4O2
MW:384.430504798889
CID:156338
PubChem ID:4447
Update Time:2025-04-19

Glycine,N-[[(4-cyanophenyl)amino][(diphenylmethyl)amino]methylene]- Chemical and Physical Properties

Names and Identifiers

    • Glycine,N-[[(4-cyanophenyl)amino][(diphenylmethyl)amino]methylene]-
    • (N-(p-Cyanophenyl)-N'-(diphenylmethyl)guanidine)acetic acid
    • (Z)-N-{[(4-cyanophenyl)amino][(diphenylmethyl)amino]methylidene}glycine
    • CP-Dpm-GA
    • Glycine, N-(((4-cyanophenyl)amino)((diphenylmethyl)amino)methylene)-
    • N-(((4-Cyanophenyl)amino)((diphenylmethyl)amino)methylene)glycine
    • N-(4-Cyanophenyl)-N'-(diphenylmethyl)guanidineacetic acid
    • N-(p-Cyanophenyl)-N'-(diphenylmethyl)-N''-(carboxymethyl)guanidine
    • NC-174
    • (N(Z))-N-(((4-Cyanophenyl)amino)((diphenylmethyl)amino)methylene)glycine
    • NS00068833
    • DB07816
    • Glycine, N-[[(4-cyanophenyl)amino][(diphenylmethyl)amino]methylene]-
    • NC 174
    • (E)-N-{[(4-cyanophenyl)amino][(diphenylmethyl)amino]methylidene}glycine
    • Q27097026
    • GAS
    • [N-(4-cyanophenyl)-N'-(diphenylmethyl)guanidine]acetic acid
    • AKOS040753224
    • DTXSID70930123
    • CHEBI:385425
    • 138460-25-0
    • 1808181-85-2
    • Glycine, N-(((4-cyanophenyl)amino)((diphenylmethyl)amino)methylene)-, (N(Z))-
    • PD004984
    • N-{(4-Cyanoanilino)[(diphenylmethyl)amino]methylidene}glycine
    • 2-[[(benzhydrylamino)-(4-cyanoanilino)methylidene]amino]acetic acid
    • Epitope ID:161503
    • N-{[(4-cyanophenyl)amino][(diphenylmethyl)amino]methylene}glycine
    • N-(P-CYANOPHENYL)-N'-DIPHENYLMETHYL-GUANIDINE-ACETIC ACID
    • MW7J9SU4JQ
    • nc174
    • 2-[[(benzhydrylamino)-[(4-cyanophenyl)amino]methylidene]amino]ethanoic acid
    • CHEMBL170077
    • UNII-MW7J9SU4JQ
    • Inchi: 1S/C23H20N4O2/c24-15-17-11-13-20(14-12-17)26-23(25-16-21(28)29)27-22(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-14,22H,16H2,(H,28,29)(H2,25,26,27)
    • InChI Key: KGHMYJFHUHFOGL-UHFFFAOYSA-N
    • SMILES: OC(C/N=C(\NC1C=CC(C#N)=CC=1)/NC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 384.1588
  • Monoisotopic Mass: 384.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 97.5Ų

Experimental Properties

  • PSA: 97.51
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